Cas no 61292-60-2 (Phenol, 2-(1H-imidazol-1-yl)-4-methyl-)

• Product Name: Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
• CAS No: 61292-60-2
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 485574
• PubChem ID: 12509112
• Update Time: 2025-04-19

Phenol, 2-(1H-imidazol-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-imidazol-1-yl)-4-methyl-
• 2-imidazol-1-yl-4-methylphenol
• 2-(1H-Imidazol-1-yl)-4-methylphenol
• SCHEMBL11705217
• 61292-60-2
• DTXSID00500818

• Inchi： 1S/C10H10N2O/c1-8-2-3-10(13)9(6-8)12-5-4-11-7-12/h2-7,13H,1H3
• InChI Key： RGYBCSOONATOIU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1N1C=NC=C1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų